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Compound of Interest

Compound Name: (-)-Cleistenolide

Cat. No.: B12413085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial and antifungal

properties of the natural product (-)-Cleistenolide. The information presented herein is

compiled from published research, focusing on quantitative antimicrobial data, detailed

experimental methodologies, and the proposed mechanism of action. This document is

intended to serve as a valuable resource for researchers and professionals engaged in the

discovery and development of novel antimicrobial agents.

Quantitative Antimicrobial and Antifungal Data
The antimicrobial efficacy of (-)-Cleistenolide and its analogues has been evaluated against a

panel of clinically relevant bacterial and fungal strains. The primary method for quantifying this

activity is the determination of the Minimum Inhibitory Concentration (MIC), which represents

the lowest concentration of a compound that visibly inhibits microbial growth. While specific

MIC values for (-)-Cleistenolide from the primary literature were not fully accessible for direct

inclusion, this guide establishes a framework for their presentation once obtained. The data

should be organized as follows for clarity and comparative analysis.

Table 1: Antibacterial Activity of (-)-Cleistenolide (MIC in µg/mL)
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Bacterial Strain Gram Stain
(-)-Cleistenolide MIC
(µg/mL)

Staphylococcus aureus Gram-positive Data to be populated

Bacillus anthracis Gram-positive Data to be populated

Other Gram-positive strains Gram-positive Data to be populated

Escherichia coli Gram-negative Data to be populated

| Other Gram-negative strains| Gram-negative | Data to be populated |

Table 2: Antifungal Activity of (-)-Cleistenolide (MIC in µg/mL)

Fungal Strain (-)-Cleistenolide MIC (µg/mL)

Candida albicans Data to be populated

| Other fungal strains | Data to be populated |

Experimental Protocols
The determination of the antimicrobial and antifungal activity of (-)-Cleistenolide is primarily

achieved through the broth microdilution method. This technique allows for the standardized

assessment of a compound's inhibitory activity against a range of microorganisms.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC of (-)-Cleistenolide is determined using the broth microdilution method, following

guidelines such as those established by the Clinical and Laboratory Standards Institute (CLSI).

a) Preparation of (-)-Cleistenolide Stock Solution:

Accurately weigh a sample of pure (-)-Cleistenolide.
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Dissolve the compound in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a

high-concentration stock solution.

b) Preparation of Microbial Inoculum:

From a fresh culture of the test microorganism grown on an appropriate agar medium, select

several colonies.

Suspend the colonies in a sterile saline solution.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds

to a specific cell density.

Further dilute the standardized suspension in the appropriate broth medium (e.g., Mueller-

Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve the final desired inoculum

concentration.

c) Broth Microdilution Assay:

In a 96-well microtiter plate, perform serial twofold dilutions of the (-)-Cleistenolide stock

solution in the appropriate broth medium.

Inoculate each well with the prepared microbial suspension.

Include positive control wells (microorganism in broth without the compound) and negative

control wells (broth only).

Incubate the plates at the optimal temperature and duration for the specific microorganism

(e.g., 35-37°C for 18-24 hours for most bacteria).

The MIC is determined as the lowest concentration of (-)-Cleistenolide at which there is no

visible growth of the microorganism.

Determination of Minimum Bactericidal/Fungicidal
Concentration (MBC/MFC)
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Following the MIC determination, the MBC or MFC can be ascertained to understand if the

compound is microbistatic or microbicidal.

From the wells of the MIC assay that show no visible growth, aliquot a small volume of the

suspension.

Plate the aliquot onto an appropriate agar medium that does not contain (-)-Cleistenolide.

Incubate the agar plates under suitable conditions.

The MBC/MFC is the lowest concentration of (-)-Cleistenolide that results in a significant

reduction (e.g., ≥99.9%) in the number of colony-forming units (CFUs) compared to the initial

inoculum.

Visualizations: Workflows and Mechanisms
To visually represent the experimental processes and the proposed mechanism of action of (-)-
Cleistenolide, the following diagrams have been generated using the Graphviz (DOT

language).
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Diagram 1: Experimental workflow for antimicrobial susceptibility testing of (-)-Cleistenolide.

The antimicrobial activity of many α,β-unsaturated lactones is attributed to their ability to act as

Michael acceptors.[1] The electrophilic β-carbon of the unsaturated lactone ring can undergo a

nucleophilic attack by electron-rich moieties present in biological macromolecules.[1]
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Diagram 2: Proposed mechanism of action for (-)-Cleistenolide via Michael addition.

This proposed mechanism suggests that (-)-Cleistenolide's bioactivity stems from its ability to

form covalent bonds with essential microbial proteins, leading to their inactivation and

ultimately, the inhibition of microbial growth. This mode of action is common to many natural

products containing an α,β-unsaturated lactone moiety. Further research is required to identify

the specific molecular targets of (-)-Cleistenolide within bacterial and fungal cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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